Cas no 53882-80-7 (2-Bromobenzoylacetonitrile)
2-Bromobenzoylacetonitrile is a versatile brominated aromatic compound with the molecular formula C9H6BrNO. It serves as a valuable intermediate in organic synthesis, particularly in the preparation of heterocyclic compounds and pharmaceuticals. The presence of both bromo and nitrile functional groups enhances its reactivity, enabling selective transformations such as nucleophilic substitutions or cyclization reactions. Its stable crystalline form ensures ease of handling and storage under standard conditions. This compound is particularly useful in medicinal chemistry for constructing complex molecular frameworks. High purity grades are available to meet stringent research and industrial requirements, ensuring consistent performance in synthetic applications.
2-Bromobenzoylacetonitrile structure
Product Name:2-Bromobenzoylacetonitrile
CAS No:53882-80-7
MF:C9H6BrNO
MW:224.054041385651
MDL:MFCD02260798
CID:56483
PubChem ID:10704334
Update Time:2025-10-13
2-Bromobenzoylacetonitrile Chemical and Physical Properties
Names and Identifiers
-
- 2-Bromobenzoylacetonitrile
- 3-(2-Bromophenyl)-3-oxopropanenitrile
- AC7670
- AB11732
- BENZENEPROPANENITRILE, 2-BROMO-BETA-OXO-
- AM1058
- DTXSID90443760
- EN300-41331
- FT-0604208
- MFCD02260798
- 3-(2-bromo-phenyl)-3-oxo-propionitrile
- o-Bromophenacyl cyanide
- 53882-80-7
- CS-0340809
- A7823
- SCHEMBL1998027
- (2-Bromobenzoyl)acetonitrile
- BS-22857
- AKOS000181322
- SY017192
- DB-038160
- STK662212
-
- MDL： MFCD02260798
- Inchi： 1S/C9H6BrNO/c10-8-4-2-1-3-7(8)9(12)5-6-11/h1-4H,5H2
- InChI Key： KETIGQNBJUHYCA-UHFFFAOYSA-N
- SMILES： BrC1C=CC=CC=1C(CC#N)=O
Computed Properties
- Exact Mass: 222.96300
- Monoisotopic Mass: 222.96328g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 218
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 40.9Ų
Experimental Properties
- Density: 1.523
- Boiling Point: 357.995°C at 760 mmHg
- Flash Point: 170.31℃
- Refractive Index: 1.574
- PSA: 40.86000
- LogP: 2.54548
2-Bromobenzoylacetonitrile Customs Data
- HS CODE：2926909090
- Customs Data：
China Customs Code:
2926909090Overview:
2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
2-Bromobenzoylacetonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd. | 05R0055-5g |
2-Bromobenzoylacetonitrile |
53882-80-7 | 96% | 5g |
932.85CNY | 2021-05-08 | |
| JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd. | 05R0055-25g |
2-Bromobenzoylacetonitrile |
53882-80-7 | 96% | 25g |
3052.95CNY | 2021-05-08 | |
| JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd. | 05R0055-1g |
2-Bromobenzoylacetonitrile |
53882-80-7 | 96% | 1g |
296.81CNY | 2021-05-08 | |
| TRC | B680678-100mg |
2-Bromobenzoylacetonitrile |
53882-80-7 | 100mg |
$ 64.00 | 2023-04-18 | ||
| TRC | B680678-250mg |
2-Bromobenzoylacetonitrile |
53882-80-7 | 250mg |
$ 75.00 | 2023-04-18 | ||
| TRC | B680678-500mg |
2-Bromobenzoylacetonitrile |
53882-80-7 | 500mg |
$ 87.00 | 2023-04-18 | ||
| TRC | B680678-1g |
2-Bromobenzoylacetonitrile |
53882-80-7 | 1g |
$ 98.00 | 2023-04-18 | ||
| Apollo Scientific | OR7014-2.5g |
2-Bromobenzoylacetonitrile |
53882-80-7 | 97% | 2.5g |
£110.00 | 2023-09-02 | |
| eNovation Chemicals LLC | Y1127539-5g |
2-Bromobenzoylacetonitrile |
53882-80-7 | 95% | 5g |
$170 | 2024-07-28 | |
| eNovation Chemicals LLC | Y1127539-25g |
2-Bromobenzoylacetonitrile |
53882-80-7 | 95% | 25g |
$410 | 2024-07-28 |
2-Bromobenzoylacetonitrile Suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:53882-80-7)2-Bromobenzoylacetonitrile
Order Number:A7823
Stock Status:in Stock
Quantity:25g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 16:04
Price ($):394.0
Email:sales@amadischem.com
2-Bromobenzoylacetonitrile Related Literature
-
Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
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Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
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J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
-
Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:53882-80-7)2-Bromobenzoylacetonitrile
Purity:99%
Quantity:25g
Price ($):394.0